Acetylides
Acetylides are organometallic compounds that contain a metal ion bonded to an acetylide group (C₂²⁻). These compounds play significant roles in various chemical transformations and reactions, particularly in organic synthesis. Acetylides can be synthesized through the reaction of alkynes with metallic ions or by reducing metal carbonyls. They are known for their reactivity towards electrophiles, often undergoing substitution reactions to form new products. Due to their stability, acetylides have found applications in catalysis and as precursors for the synthesis of a wide range of organic molecules including pharmaceuticals and materials with advanced properties.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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3,4,4-trimethylpent-1-yne | 52763-16-3 | C8H14 |
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Ethenol, (2-ethynyl-2,4-cyclopentadien-1-ylidene)-, (1R)- (9CI) | 393561-91-6 | C9H6O |
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1-Eicosyne | 765-27-5 | C20H38 |
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3,3-Diethylpent-1-yne | 919-23-3 | C9H16 |
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1-Butyne, 4,4-dichloro- | 83682-42-2 | C4H4Cl2 |
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2-Methylbut-3-yn-2-amine | 2978-58-7 | C5H9N |
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pent-4-yn-1-ol | 5390-04-5 | C5H8O |
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1-Dodecyne | 765-03-7 | C12H22 |
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3-Chloro-3-methyl-1-butyne | 1111-97-3 | C5H7Cl |
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4-Methyl-1-pentyne | 7154-75-8 | C6H10 |
Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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